N-(3-fluorophenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide

• IUPAC Name: N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• InChI: InChI=1S/C18H18FN3OS/c19-14-3-1-4-15(8-14)20-18(24)21-9-12-7-13(11-21)16-5-2-6-17(23)22(16)10-12/h1-6,8,12-13H,7,9-11H2,(H,20,24)
• InChI Key: GJOJIUDUBZOJHL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=S)NC4=CC(=CC=C4)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

N-(3-fluorophenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide is a useful research compound. Its molecular formula is C18H18FN3OS and its molecular weight is 343.42. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research involving similar complex molecules often focuses on synthetic methodologies, aiming to explore novel synthetic routes or improve existing ones for better yields, selectivity, or efficiency. Compounds with intricate structures like N-(3-fluorophenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide may serve as targets or intermediates in synthetic organic chemistry research to advance our understanding of chemical reactions and mechanisms (Stavber et al., 2002).

Pharmacological Applications

Complex molecules containing multiple heterocycles and functional groups are of interest in medicinal chemistry for their potential biological activities. While direct information on the pharmacological applications of this specific compound is not available, related research on compounds with similar structural motifs or functionalities has explored their potential as antibacterial, antifungal, or analgesic agents, providing insights into their interactions with biological targets and the structure-activity relationship (SAR) studies (Matsumoto et al., 1984).

Analytical Chemistry Applications

Compounds with unique chemical structures can also find applications in analytical chemistry, serving as reagents, standards, or probes in various analytical techniques. For instance, fluorophores or compounds that can be derivatized into fluorescent markers are particularly valuable in high-performance liquid chromatography (HPLC) and other detection methods for analyzing complex biological samples (Watanabe & Imai, 1981).